![molecular formula C16H28N2O2 B4394224 N-cycloheptyl-N'-(4-methylcyclohexyl)ethanediamide](/img/structure/B4394224.png)
N-cycloheptyl-N'-(4-methylcyclohexyl)ethanediamide
Overview
Description
N-cycloheptyl-N'-(4-methylcyclohexyl)ethanediamide, also known as CMA or N-ethylhexyl-4-methylenecyclohexane carboxamide, is a compound that has been extensively studied for its potential use as a drug. It belongs to the class of compounds known as fatty acid amides, which have been shown to have a variety of biological activities.
Mechanism of Action
The exact mechanism of action of N-cycloheptyl-N'-(4-methylcyclohexyl)ethanediamide is not fully understood. However, it is believed to act on the endocannabinoid system, which is involved in the regulation of pain, mood, and appetite. This compound has been shown to inhibit the breakdown of endocannabinoids, leading to increased levels of these compounds in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. Additionally, this compound has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.
Advantages and Limitations for Lab Experiments
One advantage of N-cycloheptyl-N'-(4-methylcyclohexyl)ethanediamide is that it has been extensively studied and its biological activities are well understood. Additionally, this compound is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of this compound is that it is not very soluble in water, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research on N-cycloheptyl-N'-(4-methylcyclohexyl)ethanediamide. One area of interest is the development of new drugs based on this compound that have improved solubility and pharmacokinetics. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases. Finally, more research is needed to determine the long-term safety and efficacy of this compound in humans.
Scientific Research Applications
N-cycloheptyl-N'-(4-methylcyclohexyl)ethanediamide has been the subject of extensive research due to its potential use as a drug. It has been shown to have a variety of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. Additionally, this compound has been shown to have potential as a treatment for neuropathic pain, anxiety, and depression.
Properties
IUPAC Name |
N-cycloheptyl-N'-(4-methylcyclohexyl)oxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H28N2O2/c1-12-8-10-14(11-9-12)18-16(20)15(19)17-13-6-4-2-3-5-7-13/h12-14H,2-11H2,1H3,(H,17,19)(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNHGDLGGTMRXHR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)NC(=O)C(=O)NC2CCCCCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H28N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.41 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.